2-chloro-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one

Specification

• CAS No.: 2098067-57-1
• Molecular Formula: C11H18ClNO2
• Molecular Weight: 231.72 g/mol
• IUPAC Name: 1-[3a-(hydroxymethyl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]-2-chloropropan-1-one
• Standard InChI: InChI=1S/C11H18ClNO2/c1-8(12)10(15)13-5-9-3-2-4-11(9,6-13)7-14/h8-9,14H,2-7H2,1H3
• Standard InChI Key: HADDOZMRJDMUOT-UHFFFAOYSA-N
• SMILES: CC(C(=O)N1CC2CCCC2(C1)CO)Cl
• Canonical SMILES: CC(C(=O)N1CC2CCCC2(C1)CO)Cl

Introduction

Synthesis and Preparation

The synthesis of 2-chloro-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one typically involves multi-step organic reactions. These processes require careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yields and purity of the final product. Techniques like chromatography may be employed for purification.

Potential Biological Activity

While specific biological activities of 2-chloro-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one have not been extensively studied, compounds with similar structures may exhibit potential therapeutic applications. The presence of the hydroxymethyl and chloro groups suggests possible interactions with biological systems, potentially affecting neurotransmitter systems or metabolic processes.

Availability and Status

2-Chloro-1-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one is currently listed as a discontinued product by some suppliers, indicating that it may not be readily available for purchase or research use. For inquiries about similar compounds or alternatives, contacting suppliers directly is recommended.

Related Compounds and Research

Related compounds, such as 2-(3a-(hydroxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)acetic acid, have been studied for their potential therapeutic applications, particularly in the context of diseases mediated by cannabinoid receptors. These studies highlight the importance of the cyclopentane-pyrrole motif in bioactive molecules.